1-(1-Benzothiophen-2-yl)cyclohexan-1-amine

• IUPAC Name: 1-(1-benzothiophen-2-yl)cyclohexan-1-amine
• InChI: InChI=1S/C14H17NS/c15-14(8-4-1-5-9-14)13-10-11-6-2-3-7-12(11)16-13/h2-3,6-7,10H,1,4-5,8-9,15H2
• InChI Key: HYVMNAZTYJDWIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=CC3=CC=CC=C3S2)N
• Molecular Formula: C14H17NS
• DSSTOX Substance ID: DTXSID80327969
• Molecular Weight: 231.36 g/mol
• CAS RN: 143603-26-3

Description

1-Benzo[b]thiophen-2-yl-cyclohexylamine is a compound that belongs to the class of heterocyclic aromatic compounds. It features a benzothiophene ring fused with a cyclohexylamine moiety. Benzothiophenes are known for their diverse biological activities and are often used in medicinal chemistry for drug development .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Benzo[b]thiophen-2-yl-cyclohexylamine can be synthesized through various methods. One common approach involves the reaction of benzothiophene with cyclohexylamine under specific conditions. The synthesis typically requires a catalyst and controlled temperature to ensure the desired product is obtained .

Industrial Production Methods: In industrial settings, the production of 1-Benzo[b]thiophen-2-yl-cyclohexylamine may involve large-scale reactions using optimized conditions to maximize yield and purity. This often includes the use of high-pressure reactors and continuous flow systems to enhance efficiency .

Chemical Reactions Analysis

Types of Reactions: 1-Benzo[b]thiophen-2-yl-cyclohexylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the benzothiophene ring to dihydrobenzothiophene derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the benzothiophene ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkylating agents, and acylating agents are employed under various conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

1-Benzo[b]thiophen-2-yl-cyclohexylamine has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research explores its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of materials with specific properties, such as organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism by which 1-Benzo[b]thiophen-2-yl-cyclohexylamine exerts its effects involves interactions with specific molecular targets. For instance, it may inhibit enzymes or bind to receptors, leading to changes in cellular processes. The exact pathways depend on the specific application and the biological system being studied .

Similar Compounds:

1-Benzo[b]thiophen-2-yl-cyclohexylpiperidine: An analogue with similar structural features but different biological activities.

2-Acetylbenzothiophene: Another benzothiophene derivative with distinct chemical properties and applications

Uniqueness: 1-Benzo[b]thiophen-2-yl-cyclohexylamine is unique due to its specific combination of a benzothiophene ring and a cyclohexylamine moiety. This structure imparts unique chemical and biological properties, making it valuable for various research and industrial applications .